Cas no 166175-31-1 (Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI))

Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI) structure

166175-31-1 structure

Product Name:Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI)

CAS No:166175-31-1

MF:C₂₄H₂₈O₂

MW:348.477927207947

CID:136358

PubChem ID:82146

Update Time:2025-04-19

Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI)
- 4-[1-(5,6,7,8-TETRAHYDRO-3,5,5,8,8-PENTAMETHYL-2-NAPHTHALENYL)ETHENYL]BENZOIC ACID
- Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]etheny...
- bexarotene
- 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl]benzoic acid
- 4-[1-(3,5,5,8,8-PENTAMETHYL-5,6,7,8-TETRAHYDRO-NAPHTHALEN-2-YL)-VINYL]-BENZOIC ACID (FOR R&amp
- 4-[1-(3,5,5,8,8-PENTAMETHYL-5,6,7,8-TETRAHYDRO-NAPHTHALEN-2-YL)-VINYL]-BENZOIC ACID (FOR R&D ONLY)
- 4-[1-(3,5,5,8,8-PENTAMETHYL-5,6,7,8-TETRAHYDRO-NAPHTHALEN-2-YL)-VINYL]-BENZOIC ACID
- LG 100069
- Targretin
- 4-(1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)benzoic acid
- Tox21_302407
- 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethenyl)benzoic acid
- 166175-31-1
- 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl]benzoic acid
- AB01275475_02
- NS00000606
- SR-05000001480
- AB01275475-01
- NCGC00181016-04
- MLS006010146
- SS-4628
- 4-[1-(3,5,5,8,8-pentamethyltetralin-2-yl)ethenyl]benzoic acid
- 4-(1-(5,6,7,8,-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphtalenyl)ethenyl)benzoic acid
- NAVMQTYZDKMPEU-UHFFFAOYSA-N
- Targret
- BEXAROTENE [VANDF]
- L01XX25
- bexarotenum
- 4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoic acid
- HMS3655D19
- NSC-783322
- Benzoic acid, 4-(1-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)-
- BEXAROTENE [HSDB]
- SW203810-3
- Bexaroten
- BEXAROTENE [ORANGE BOOK]
- NCGC00181016-03
- BEXAROTENE [MI]
- AMY24869
- p-(1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)vinyl)benzoic acid
- 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethenyl]benzoic acid
- NCGC00181016-02
- Benzoic acid,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl]-
- NSC-747528
- NSC747528
- LGD-1069
- Bexarotene [USAN:INN:BAN]
- HMS2089L14
- DB00307
- CHEBI:50859
- FT-0657110
- 4-[1-(5,6,7,8,-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphtalenyl)ethenyl]benzoic acid
- NSC 747528
- J-519847
- s2098
- 3-methyl-TTNEB
- Bexarotene [USAN]
- CAS-153559-49-0
- BEXAROTENE [INN]
- MFCD00932428
- BCP9000396
- Bexarotene, >=98% (HPLC)
- NCGC00181016-20
- Tox21_112666_1
- SR-05000001480-2
- CHEMBL1023
- BEXAROTENE [WHO-DD]
- LG-100069
- Bexarotene oral(targretin)
- 4,6-DICHLORO-2,3-DIHYDRO-1H-INDOLEHYDROCHLORIDE
- bexaroteno
- 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)benzoic Acid
- 4-(1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)vinyl)benzoic acid
- LG100069
- B4798
- EN300-19769221
- A61RXM4375
- Tox21_112666
- SR-05000001480-1
- Q418192
- NSC783322
- UNII-A61RXM4375
- Targretyn
- SR 11247
- 3-methyl TTNEB
- SCHEMBL9025
- DTXSID1040619
- Ro 26-4455
- 4-(1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethenyl)benzoic acid
- HMS3747C21
- NSC 741061
- 4k6i
- GTPL2807
- CCG-221823
- BB164246
- SMR001614557
- BCP04099
- Bexarotene (JAN/USAN/INN)
- HY-14171
- A809441
- NCGC00181016-01
- BRD-K92441787-001-02-5
- LGD 1069
- BCP0726000106
- DTXCID9020619
- LG 1069
- BIDD:PXR0021
- HMS3884B07
- 4-[1-(3,5,5,8,8-Pentamethyl-2-5,8-dihydronaphthyl)vinyl]benzoic acid
- SB17341
- Targrexin
- Targretin (TN)
- BEXAROTENE (MART.)
- BEXAROTENE [JAN]
- NCGC00255426-01
- LG 69
- 153559-49-0
- CS-0626
- AC-24569
- NCGC00181016-08
- 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]benzoic acid
- HSDB 7453
- BDBM50032675
- AKOS015902814
- 4-(1-(3,5,5,8,8-pentamethyltetralin-2-yl)ethenyl)benzoic acid
- BEXAROTENE [MART.]
- BEXAROTENE [EMA EPAR]
- D03106
- 4-(1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)vinyl)benzoic acid
- 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-ethenyl]benzoic acid
- J-009026
- LGD1069
- FT-0702645
- 4-[1-(1,1,4,4,7-pentamethyltetralin-6-yl)vinyl]benzoic acid
- Bexarotene- Bio-X
- DL-298
- Inchi： 1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)
- InChI Key： NAVMQTYZDKMPEU-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C(=C)C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

Exact Mass: 348.20904
Monoisotopic Mass: 348.208930132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
LogP: 6.9

Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI) Related Literature

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166175-31-1 (Benzoic acid,4-[1-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(methyl-14C)-2-naphthalenyl]ethenyl]-(9CI)) Related Products

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